2-bromo-1-methyl-3-nitro-5-(trifluoromethyl)benzene
Overview
Description
“2-bromo-1-methyl-3-nitro-5-(trifluoromethyl)benzene” is a complex organic compound. It contains a benzene ring which is a cyclic compound with 6 carbon atoms. The benzene ring in this compound is substituted with bromo, methyl, nitro, and trifluoromethyl groups .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the positions of the substituent groups on the benzene ring. The exact structure could be determined using techniques such as X-ray crystallography or NMR spectroscopy .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the conditions and reagents used. The presence of the bromo, nitro, and trifluoromethyl groups could make the compound reactive towards nucleophilic substitution reactions .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-1-methyl-3-nitro-5-(trifluoromethyl)benzene involves the bromination of 1-methyl-3-nitro-5-(trifluoromethyl)benzene using bromine in the presence of a catalyst, followed by purification to obtain the desired product.", "Starting Materials": [ "1-methyl-3-nitro-5-(trifluoromethyl)benzene", "Bromine", "Catalyst" ], "Reaction": [ "Add bromine dropwise to a solution of 1-methyl-3-nitro-5-(trifluoromethyl)benzene in a suitable solvent such as dichloromethane or chloroform.", "Add a catalyst such as iron or aluminum trichloride to the reaction mixture.", "Stir the reaction mixture at room temperature for several hours until the bromination is complete.", "Quench the reaction by adding water and extract the product using a suitable organic solvent such as ether or dichloromethane.", "Purify the product by recrystallization or column chromatography to obtain 2-bromo-1-methyl-3-nitro-5-(trifluoromethyl)benzene." ] } | |
| 1805601-37-9 | |
Molecular Formula |
C8H5BrF3NO2 |
Molecular Weight |
284 |
Purity |
95 |
Origin of Product |
United States |
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